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Compound of Interest

Compound Name: Acetochlor esa

Cat. No.: B060570

An In-depth Technical Guide to Acetochlor ESA

This technical guide provides a comprehensive overview of Acetochlor ethanesulfonic acid
(ESA), a significant metabolite of the herbicide acetochlor. This document is intended for
researchers, scientists, and professionals in drug development and environmental science,
offering detailed chemical and physical properties, along with insights into its detection and
toxicological profile.

Core Chemical and Physical Properties

Acetochlor ESA is the primary degradation product of acetochlor, a widely used herbicide.
Understanding its fundamental properties is crucial for its analysis and toxicological

assessment.
Property Value Citation
CAS Number 187022-11-3 [1]
Molecular Formula C14H21NOsS [1]
Molecular Weight 315.39 g/mol [1]
2-[N-(ethoxymethyl)-2-ethyl-6-
IUPAC Name methylanilino]-2- [1]

oxoethanesulfonic acid
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The sodium salt of Acetochlor ESA is also a common form for analytical standards.

Property Value Citation(s)
CAS Number 947601-84-5 [21[3]141[5]
Molecular Formula C14H20NNaOsS [4161[7]
Molecular Weight 337.37 g/mol [21[31[41[5][6]

Toxicological and Safety Information

Acetochlor ESA is recognized as a contaminant in groundwater and food, which necessitates
a thorough understanding of its potential health risks.

Hazard Classifications:

Acute Toxicity 4 (Oral)

Eye Irritation 2

Skin lrritation 2

Specific Target Organ Toxicity, Single Exposure 3 (Respiratory system)

Experimental Protocols & Detection

The detection and quantification of Acetochlor ESA in environmental and biological samples
are critical for monitoring and risk assessment. A common analytical technique is Liquid
Chromatography-Electrospray lonization-Quadrupole Time-of-Flight Mass Spectrometry (LC-
ESI-QTOF).

A generalized experimental workflow for the analysis of Acetochlor ESA in water samples is
outlined below.
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A generalized workflow for the analysis of Acetochlor ESA.

Mass Spectrometry Data

Mass spectrometry is a key technique for the identification and quantification of Acetochlor
ESA. The following table summarizes key parameters from an LC-ESI-QTOF analysis.[1]

Parameter Value

Instrument Bruker maXis Impact

lonization Mode ESI

Fragmentation CID (Collision-Induced Dissociation)
Collision Energy 10 eV

Precursor Adduct [M+H]*

Precursor m/z 316.1213

Column Acclaim RSLC C18, 2.2um, 2.1x100mm

Note: Further in-depth experimental protocols and signaling pathway information for
Acetochlor ESA are not readily available in the public domain and would likely require access
to specialized toxicology databases and research papers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

